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Compound of Interest

Compound Name: L-Phenylalanine-3-13C

Cat. No.: B162273

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development professionals. It is not a substitute for a certified Safety Data Sheet (SDS)
provided by the manufacturer. Always consult the specific SDS for the product you are using.
The safety and toxicological data for isotopically labeled compounds are often limited,;
therefore, the data for the unlabeled parent compound, L-Phenylalanine, are provided as the
primary reference.

Introduction

L-Phenylalanine-3-13C is a stable isotope-labeled version of the essential amino acid L-
phenylalanine. The carbon-13 isotope at the third carbon position makes it a valuable tool in
metabolic research, proteomics, and drug development as a tracer to study the fate of
phenylalanine in biological systems.[1][2] Given its use in experimental settings, a thorough
understanding of its safety profile is crucial for researchers.

Hazard Identification

Based on the available safety data for L-Phenylalanine, the compound is generally considered
non-hazardous according to GHS classifications.[3] However, as with all laboratory chemicals,
it should be handled with care, assuming that the toxicological properties have not been fully
investigated.[4][5]
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e Primary Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

o Potential Health Effects:

[¢]

Eye: May cause mild irritation.

[e]

Skin: May cause mild irritation upon prolonged contact.

o

Ingestion: Not expected to be harmful in small quantities.

o

Inhalation: May cause respiratory tract irritation.

No components of this product at levels greater than or equal to 0.1% are identified as
probable, possible, or confirmed human carcinogens by IARC, ACGIH, or NTP.[5][6]

Quantitative Data

The following tables summarize the key quantitative data for L-Phenylalanine-3-13C and its
unlabeled counterpart.

ble 1: Physical and Chemical :

Property Value Reference
Molecular Formula Cs!3CH11NO2 [1]
Molecular Weight 166.18 g/mol [71[8]
Appearance White crystalline powder/solid [B1141[7]
Melting Point 270-275 °C (decomposes) 41071
Solubility Soluble in water [4115]
Isotopic Purity =99 atom % 13C [7]

Optical Activity [0]25/D -33.0°, ¢ = 1in H20 [7]

Table 2: Toxicological Data (for unlabeled L-
Phenylalanine)
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Parameter Value Species Reference
Acute Oral LD50 No data available - [4]
Acute Intraperitoneal
5,287 mg/kg Rat [6]
LD50
) o Not listed by IARC,
Carcinogenicity - [5]
NTP, or OSHA
) No information
Mutagenic Effects _ - [4]
available
) No information
Reproductive Effects - [4]

available

Note: The toxicological properties of the 3C-labeled compound have not been fully
investigated. The data for the unlabeled compound should be used as a guideline.

Experimental Protocols

No specific safety-related experimental protocols for L-Phenylalanine-3-13C were found. The
following is a generalized workflow for the safe handling and preparation of a stock solution,
based on standard laboratory practices.

Protocol: Preparation of a Sterile Stock Solution

o Calculation: Determine the required mass of L-Phenylalanine-3-13C to achieve the desired
concentration for your stock solution.

e Weighing: In a chemical fume hood or a well-ventilated area, carefully weigh the calculated
amount of the compound using an analytical balance. Use appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety glasses.

» Dissolution: Transfer the weighed powder to a sterile container (e.g., a conical tube). Add the
appropriate solvent (e.g., sterile deionized water or buffer) to the container.

» Mixing: Gently agitate or vortex the solution until the powder is completely dissolved.
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 Sterilization (if required): For cell culture or other sterile applications, sterile-filter the solution
through a 0.22 um syringe filter into a new sterile container.

» Labeling and Storage: Clearly label the container with the compound name, concentration,
date of preparation, and your initials. Store the solution at the recommended temperature,
typically -20°C or -80°C for long-term stability.[1]

Mandatory Visualizations
General Handling and Preparation Workflow
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Figure 1: General Workflow for Handling and Solution Preparation

Click to download full resolution via product page

Caption: Workflow for safe handling and preparation of L-Phenylalanine-3-13C.
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Figure 2: Simplified Metabolic Pathway of L-Phenylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of L-
Phenylalanine-3-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162273#l-phenylalanine-3-13c-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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